Cas no 1984-27-6 (4-Bromo-N-isopropylbenzenesulfonamide)

4-Bromo-N-isopropylbenzenesulfonamide structure
1984-27-6 structure
Product Name:4-Bromo-N-isopropylbenzenesulfonamide
CAS No:1984-27-6
MF:C9H12BrNO2S
MW:278.166080474854
MDL:MFCD01215090
CID:153044
PubChem ID:121253
Update Time:2025-04-19

4-Bromo-N-isopropylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-N-isopropylbenzenesulfonamide
    • 4-BROMO-N-ISOPROPYLBENZENESULPHONAMIDE
    • Benzenesulfonamide,4-bromo-N-(1-methylethyl)-
    • N-Isopropyl 4-bromobenzenesulfonamide
    • 4-Brom-benzolsulfonsaeure-isopropylamid
    • 4-bromo-benzenesulfonic acid isopropylamide
    • 4-bromo-N-isopropyl-benzenesulfonamide
    • 4-bromo-N-propan-2-ylbenzenesulfonamide
    • N-Isopropyl-p-bromobenzenesulfonamide
    • p-bromo-n-isopropyl-benzenesulfonamid
    • 4-(N-Isopropylsulphamoyl)bromobenzene
    • 4-bromo-N-propan-2-yl-benzenesulfonamide
    • AB08380
    • 1984-27-6
    • CS-0154181
    • FT-0633952
    • Z45497589
    • A813988
    • Oprea1_486091
    • BRN 3290860
    • SCHEMBL3017227
    • Benzenesulfonamide, p-bromo-N-isopropyl-
    • DTXSID00173581
    • undecaferrous trimagnesium dioxido(oxo)silane
    • AKOS002288619
    • SR-01000205303-1
    • BS-21916
    • Benzenesulfonamide, 4-bromo-N-(1-methylethyl)-
    • 4-BROMO-N-(PROPAN-2-YL)BENZENE-1-SULFONAMIDE
    • WQHMEBIEXOFZHD-UHFFFAOYSA-N
    • SR-01000205303
    • CCG-6439
    • BIM-0018283.P001
    • CBMicro_018415
    • MFCD01215090
    • p-Bromo-N-isopropylbenzenesulfonamide
    • D86530
    • 4-Bromo-N-isopropylbenzenesulphonamide98%
    • 4-Bromo-N-isopropylbenzenesulphonamide 98%
    • DB-045004
    • STK023796
    • 4-bromo-N-(propan-2-yl)benzenesulfonamide
    • MDL: MFCD01215090
    • Inchi: 1S/C9H12BrNO2S/c1-7(2)11-14(12,13)9-5-3-8(10)4-6-9/h3-7,11H,1-2H3
    • InChI Key: WQHMEBIEXOFZHD-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)S(NC(C)C)(=O)=O

Computed Properties

  • Exact Mass: 276.97700
  • Monoisotopic Mass: 276.977
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 263
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 54.6A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.467
  • Melting Point: 87-89
  • Boiling Point: 348.4 °C at 760 mmHg
  • Flash Point: 164.5 °C
  • Refractive Index: 1.554
  • PSA: 54.55000
  • LogP: 3.60750

4-Bromo-N-isopropylbenzenesulfonamide Security Information

  • Hazard Statement: Irritant
  • Hazardous Material Identification: Xi

4-Bromo-N-isopropylbenzenesulfonamide Pricemore >>

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Fluorochem
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4-Bromo-N-isopropylbenzenesulfonamide Production Method

4-Bromo-N-isopropylbenzenesulfonamide Related Literature

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